Cas no 241-13-4 (Thieno[3,2-b:4,5-b']bis[1]benzothiophene)

• Product Name: Thieno[3,2-b:4,5-b']bis[1]benzothiophene
• CAS No: 241-13-4
• MF: C₁₆H₈S₃
• MW: 296.429719924927
• CID: 1090186
• PubChem ID: 15329188
• Update Time: 2025-04-26

Thieno[3,2-b:4,5-b']bis[1]benzothiophene Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b:4,5-b']bis[1]benzothiophene
• [1]benzothieno[2',3':4,5]thieno[3,2-b][1]benzothiophene
• Bis(benzo<4,5>thieno)<3,2-b:2',3'-d>thiophen
• Dibenzo[d,d']thieno[3,2-b,4,5-b']dithiophen
• dibenzo[d,d']thieno[3,2-b:4,5-b']dithiophene
• dibenzotriacene
• 10.14272/PDGITMHDEWXSAM-UHFFFAOYSA-N
• 241-13-4
• 3,11,19-trithiapentacyclo[10.7.0.02,10.04,9.013,18]nonadeca-1(12),2(10),4,6,8,13,15,17-octaene
• DTXSID40571582
• YSCK0015
• SCHEMBL349784
• doi:10.14272/PDGITMHDEWXSAM-UHFFFAOYSA-N

• Inchi： 1S/C16H8S3/c1-3-7-11-9(5-1)13-15(17-11)16-14(19-13)10-6-2-4-8-12(10)18-16/h1-8H
• InChI Key： PDGITMHDEWXSAM-UHFFFAOYSA-N
• SMILES： S1C2C3C=CC=CC=3SC=2C2=C1C1C=CC=CC=1S2

Computed Properties

• Exact Mass: 295.97900
• Monoisotopic Mass: 295.97881378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.72000
• LogP: 6.48390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Thieno[3,2-b:4,5-b']bis[1]benzothiophene

Thieno[3,2-b:4,5-b']bis[1]benzothiophene (CAS No. 241-13-4): A Comprehensive Overview

Thieno[3,2-b:4,5-b']bis[1]benzothiophene, identified by its CAS number 241-13-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, characterized by its fused ring system consisting of thiophene and benzothiophene units, exhibits unique structural and electronic properties that make it a promising candidate for various applications.

The compound belongs to the broader class of benzo[b]thiophene derivatives, which are known for their broad spectrum of biological activities. The presence of multiple aromatic rings in its structure imparts stability and reactivity, making it a versatile scaffold for drug design and material synthesis. Recent studies have highlighted the potential of Thieno[3,2-b:4,5-b']bis[1]benzothiophene in developing novel therapeutic agents and advanced functional materials.

In the realm of pharmaceutical research, Thieno[3,2-b:4,5-b']bis[1]benzothiophene has been investigated for its potential role in modulating various biological pathways. Its structural features allow for interactions with biological targets such as enzymes and receptors, which are crucial for drug action. Preliminary studies suggest that this compound may exhibit properties relevant to anti-inflammatory, anticancer, and antimicrobial applications. The fused ring system enhances its ability to penetrate cell membranes, facilitating intracellular delivery of therapeutic agents.

The compound's electronic properties also make it an attractive candidate for materials science applications. The conjugated system in Thieno[3,2-b:4,5-b']bis[1]benzothiophene contributes to its ability to conduct electricity, making it suitable for use in organic electronics and photovoltaic devices. Researchers have explored its potential in fabricating organic semiconductors and light-emitting diodes (LEDs), where its stability and electron transport capabilities are highly beneficial.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for synthesizing Thieno[3,2-b:4,5-b']bis[1]benzothiophene. These methods often involve palladium-catalyzed cross-coupling reactions, which allow for the precise construction of complex heterocyclic structures. Such improvements have not only enhanced the yield and purity of the compound but also opened new avenues for its functionalization and derivatization.

The pharmacological potential of Thieno[3,2-b:4,5-b']bis[1]benzothiophene has been further explored through computational modeling and high-throughput screening techniques. These approaches have identified key structural motifs within the molecule that contribute to its biological activity. By understanding these interactions at a molecular level, researchers can optimize the compound's properties to enhance its efficacy and reduce potential side effects.

In addition to its pharmaceutical applications, Thieno[3,2-b:4,5-b']bis[1]benzothiophene has shown promise in the field of agrochemicals. Its structural framework allows for the development of novel pesticides and herbicides with improved selectivity and environmental compatibility. The compound's ability to interact with biological targets in pests while minimizing harm to non-target organisms makes it a valuable asset in sustainable agriculture.

The synthesis and application of Thieno[3,2-b:4,5-b']bis[1]benzothiophene also contribute to the advancement of green chemistry principles. Efforts have been made to develop environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote eco-friendly chemical manufacturing and ensure the long-term viability of pharmaceutical and material products.

The future prospects of Thieno[3,2-b:4,5-b']bis[1]benzothiophene are vast and multifaceted. Ongoing research aims to uncover new applications in areas such as nanotechnology and biomedicine. Its unique structural and electronic properties make it a candidate for developing novel nanomaterials with applications in drug delivery systems and diagnostic tools.

In conclusion, Thieno[3,2-b:4,5-b']bis[1]benzothiophene, with its CAS number 241-13-4, represents a significant advancement in both pharmaceutical chemistry and materials science. Its diverse applications span from drug development to sustainable materials innovation, underscoring its importance as a versatile chemical entity. As research continues to uncover new possibilities for this compound, its impact on science and technology is poised to grow even further.